Cas no 2034520-75-5 (1-(2-chlorophenyl)-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea)

1-(2-Chlorophenyl)-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea is a synthetic urea derivative featuring a chlorophenyl group and a thiophene-containing hydroxypropyl substituent. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical research due to its unique structural motifs. The presence of the chlorophenyl moiety may enhance binding affinity in target interactions, while the thiophene ring and hydroxyl group offer opportunities for further functionalization. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies, particularly in the development of enzyme inhibitors or receptor modulators. The compound's stability and synthetic accessibility further support its utility in medicinal chemistry applications.
1-(2-chlorophenyl)-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea structure
2034520-75-5 structure
Product Name:1-(2-chlorophenyl)-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea
CAS No:2034520-75-5
MF:C14H15ClN2O2S
MW:310.799101114273
CID:5378241
Update Time:2025-10-21

1-(2-chlorophenyl)-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea Chemical and Physical Properties

Names and Identifiers

    • N-(2-Chlorophenyl)-N′-[3-hydroxy-3-(3-thienyl)propyl]urea
    • 1-(2-chlorophenyl)-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea
    • Inchi: 1S/C14H15ClN2O2S/c15-11-3-1-2-4-12(11)17-14(19)16-7-5-13(18)10-6-8-20-9-10/h1-4,6,8-9,13,18H,5,7H2,(H2,16,17,19)
    • InChI Key: BSJRMWBYRZYMIJ-UHFFFAOYSA-N
    • SMILES: N(C1=CC=CC=C1Cl)C(NCCC(O)C1C=CSC=1)=O

Experimental Properties

  • Density: 1.382±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 483.0±45.0 °C(Predicted)
  • pka: 13.51±0.46(Predicted)

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Additional information on 1-(2-chlorophenyl)-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea

Introduction to 1-(2-Chlorophenyl)-3-[3-Hydroxy-3-(Thiophen-3-yl)propyl]urea (CAS No. 2034520-75-5)

1-(2-Chlorophenyl)-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea (CAS No. 2034520-75-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This urea derivative is characterized by its complex molecular structure, which includes a chlorophenyl group, a hydroxypropyl chain, and a thiophenyl moiety. These functional groups contribute to the compound's diverse chemical properties and biological activities.

The synthesis of 1-(2-chlorophenyl)-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea typically involves multi-step reactions, including the formation of the urea linkage and the introduction of the thiophene ring. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for both academic research and industrial applications.

In terms of its biological activity, 1-(2-chlorophenyl)-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-(2-chlorophenyl)-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea has also been investigated for its anticancer activity. Research has shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells.

The pharmacokinetic profile of 1-(2-chlorophenyl)-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea has also been studied to assess its suitability for therapeutic use. Preliminary data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further studies are needed to optimize its pharmacokinetic properties and evaluate its safety profile in animal models.

In addition to its therapeutic potential, 1-(2-chlorophenyl)-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea has been explored for its utility as a research tool. Its ability to modulate specific biological pathways makes it a valuable probe for investigating the mechanisms underlying various diseases. For example, researchers have used this compound to study the role of thioredoxin reductase in oxidative stress and cellular redox homeostasis.

The structural diversity of 1-(2-chlorophenyl)-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea also provides opportunities for further chemical modifications to enhance its biological activity or improve its pharmacological properties. Derivatives with modified substituents on the chlorophenyl or thiophene rings have been synthesized and evaluated for their efficacy in various biological assays. These efforts have led to the identification of several promising lead compounds with enhanced potency and selectivity.

In conclusion, 1-(2-chlorophenyl)-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea (CAS No. 2034520-75-5) is a multifaceted compound with significant potential in both medicinal chemistry and biological research. Its unique combination of functional groups endows it with diverse chemical properties and biological activities, making it a promising candidate for further development as a therapeutic agent or research tool. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, solidifying its importance in the field.

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